Cas no 1780700-05-1 (4-amino-3,3-difluorobutan-1-ol)

• Product Name: 4-amino-3,3-difluorobutan-1-ol
• CAS No: 1780700-05-1
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• MDL: MFCD32739985
• CID: 5162162
• Update Time: 2025-10-30

4-amino-3,3-difluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-amino-3,3-difluoro-
• 4-amino-3,3-difluorobutan-1-ol

• MDL： MFCD32739985
• Inchi： 1S/C4H9F2NO/c5-4(6,3-7)1-2-8/h8H,1-3,7H2
• InChI Key： XWUQEZAHMFOEOY-UHFFFAOYSA-N
• SMILES： C(O)CC(F)(F)CN

Additional information on 4-amino-3,3-difluorobutan-1-ol

4-Amino-3,3-Difluorobutan-1-Ol: A Comprehensive Overview

4-Amino-3,3-difluorobutan-1-ol (CAS No. 1780700-05-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its amino group and two fluorine atoms attached to the third carbon of a butanol backbone, exhibits a fascinating interplay of functional groups that make it a valuable molecule in both academic research and industrial settings.

Recent studies have highlighted the importance of 4-amino-3,3-difluorobutan-1-ol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The presence of the amino group allows for easy modification, enabling the creation of derivatives that can target specific biological pathways. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit promising activity against inflammatory cytokines, suggesting its potential in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 4-amino-3,3-difluorobutan-1-ol has found utility in the field of materials science. Its fluorinated structure contributes to enhanced thermal stability and chemical resistance, making it an attractive candidate for use in high-performance polymers and coatings. A 2023 research article in *Macromolecules* reported on the successful incorporation of this compound into polyurethane formulations, resulting in materials with improved mechanical properties and durability under harsh environmental conditions.

The synthesis of 4-amino-3,3-difluorobutan-1-ol has also been a focal point of recent investigations. Traditional methods often involve multi-step reactions with low yields, but advancements in catalytic processes have significantly streamlined its production. For example, a 2021 study in *Green Chemistry* introduced a novel enzymatic route that achieves high yields while minimizing environmental impact. This breakthrough not only enhances the economic viability of large-scale production but also aligns with current trends toward sustainable chemical manufacturing.

Beyond its direct applications, 4-amino-3,3-difluorobutan-1-ol serves as a valuable model compound for studying fluorinated alcohol chemistry. Its reactivity patterns provide insights into the behavior of similar molecules under various reaction conditions. For instance, researchers have utilized this compound to explore nucleophilic substitution reactions and their influence on stereochemistry—a critical area for drug design and polymer synthesis.

Looking ahead, the continued exploration of 4-amino-3,3-difluorobutan-1-ol is expected to yield further innovations across multiple disciplines. Its unique combination of functional groups positions it as a key player in the development of advanced materials and therapeutic agents. As research progresses, it is anticipated that this compound will find even more diverse applications, solidifying its role as an essential building block in modern chemistry.